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Compound of Interest

Compound Name: Mmh2-NR

Cat. No.: B12384068

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinamide Riboside (NR) is a pyridine-nucleoside form of vitamin B3 that acts as a precursor

to nicotinamide adenine dinucleotide (NAD+). As an essential coenzyme in all living cells,

NAD+ is central to metabolism, cellular energy, and signaling pathways. Supplementation with

NR has been shown to increase cellular NAD+ levels, which in turn activates NAD+-dependent

enzymes such as sirtuins, playing a crucial role in various biological processes including

mitochondrial function, DNA repair, and inflammation. These application notes provide detailed

information on the solubility of NR, protocols for its use in experiments, and an overview of its

associated signaling pathways. Given the likely typographical error in the query "Mmh2-NR,"

this document focuses on the well-researched and relevant compound, Nicotinamide Riboside

(NR).
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The following table summarizes the solubility of Nicotinamide Riboside Chloride (NRCI), the

common salt form of NR used in research.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

Water 50 - 125 mg/mL 172 - 430 mM

Sonication is

recommended for

higher concentrations.

DMSO 50 - 125 mg/mL 172 - 430 mM
Sonication is

recommended.

PBS (pH 7.2) ~10 mg/mL ~34.4 mM

For biological

experiments, ensure

the final concentration

of organic solvents is

minimal.

Note: The molecular weight of Nicotinamide Riboside Chloride (NRCI) is 290.7 g/mol . Always

refer to the batch-specific information on the product's certificate of analysis.

Experimental Protocols
Protocol 1: Preparation of Nicotinamide Riboside Stock
Solutions
Materials:

Nicotinamide Riboside Chloride (NRCI) powder

Sterile Dimethyl Sulfoxide (DMSO) or sterile nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended for high concentrations)
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Procedure for a 100 mM Stock Solution in DMSO:

Weigh out 29.07 mg of NRCI powder in a sterile microcentrifuge tube.

Add 1 mL of sterile DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes until the powder is dissolved.

If needed, sonicate the solution for 5-10 minutes to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Stored properly, the solution in

DMSO is stable for up to 1 year at -80°C.

Procedure for a 100 mM Stock Solution in Water:

Weigh out 29.07 mg of NRCI powder in a sterile microcentrifuge tube.

Add 1 mL of sterile nuclease-free water to the tube.

Vortex vigorously. Sonication may be required to fully dissolve the compound.

Important: Aqueous solutions of NR are prone to hydrolysis. It is highly recommended to

prepare fresh aqueous solutions for each experiment and not to store them for more than

one day.

Protocol 2: In Vitro Cell Viability Assay (MTT Assay)
This protocol assesses the effect of NR on the viability of cultured cells.

Materials:

Cells of interest

96-well cell culture plates

Complete cell culture medium
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Nicotinamide Riboside (NR) stock solution (e.g., 100 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete

medium and incubate for 24 hours.

Prepare serial dilutions of NR in complete medium from your stock solution.

Remove the medium from the wells and add 100 µL of the NR dilutions. Include vehicle

control (medium with the same concentration of DMSO as the highest NR concentration) and

untreated control wells.

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan

crystals are visible.

Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the

formazan crystals.

Read the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the untreated control.

Protocol 3: Western Blot for SIRT1 Activation
This protocol can be used to assess the downstream effects of NR treatment by measuring the

expression of SIRT1.

Materials:
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Cells or tissue treated with NR

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer apparatus and nitrocellulose or PVDF membranes

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibody against SIRT1

Loading control primary antibody (e.g., β-actin or GAPDH)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Treat cells with desired concentrations of NR for a specified time.

Lyse the cells or tissue in RIPA buffer and determine the protein concentration using a BCA

assay.

Load 20-40 µg of protein per lane on an SDS-PAGE gel.

Perform electrophoresis to separate the proteins.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-SIRT1 antibody (diluted in blocking buffer)

overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.
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Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again three times with TBST.

Incubate the membrane with a chemiluminescent substrate and visualize the protein bands

using an imaging system.

Strip and re-probe the membrane with a loading control antibody to normalize protein levels.

Signaling Pathways and Visualizations
Nicotinamide Riboside primarily functions by increasing the intracellular pool of NAD+. This is

achieved through the NAD+ salvage pathway. Elevated NAD+ levels then impact the activity of

NAD+-dependent enzymes, most notably the sirtuins.
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Caption: The NAD+ Salvage Pathway for Nicotinamide Riboside (NR).

SIRT1 Signaling Pathway Activation
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Caption: Activation of the SIRT1 signaling pathway by Nicotinamide Riboside.

Experimental Workflow for In Vitro Studies
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4. Perform Assays

1. Prepare NR Stock Solution
(e.g., 100 mM in DMSO)

3. Treat Cells with NR
(Varying concentrations and times)

2. Seed Cells in Culture Plates

Cell Viability Assay
(e.g., MTT, WST-1)

Western Blot
(e.g., for SIRT1, PGC-1α)

Mitochondrial Function Assay
(e.g., Seahorse, Respirometry)

5. Data Analysis and Interpretation

Click to download full resolution via product page

Caption: A typical experimental workflow for studying the effects of NR in vitro.

To cite this document: BenchChem. [Application Notes and Protocols for Nicotinamie
Riboside (NR)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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